Cas no 2570-90-3 (2-methyl-6-oxo-heptanoic acid methyl ester)

• Product Name: 2-methyl-6-oxo-heptanoic acid methyl ester
• CAS No: 2570-90-3
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• CID: 913990
• PubChem ID: 539109
• Update Time: 2025-04-19

2-methyl-6-oxo-heptanoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-methyl-6-oxo-heptanoic acid methyl ester
• Methyl 2-methyl-6-oxoheptanoate
• 2-methyl-6-oxoheptanoic acid methyl ester
• 2-Methyl-6-oxo-heptansaeure-methylester
• 6-oxo-2-methyl-heptanoic acid methyl ester
• AC1LBNTA
• AG-K-94548
• CTK0I6564
• Heptanoic acid, 2-methyl-6-oxo-, methyl ester
• Methyl 2-methyl-6-oxo-heptanoate
• SCHEMBL2400089
• 2570-90-3
• Methyl 2-methyl-6-oxoheptanoate #
• DTXSID60337147
• AKOS006288852

• Inchi： 1S/C9H16O3/c1-7(9(11)12-3)5-4-6-8(2)10/h7H,4-6H2,1-3H3
• InChI Key： HFLTZADIZWIVCK-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)CCCC(C)=O)=O

Computed Properties

• Exact Mass: 172.109944368g/mol
• Monoisotopic Mass: 172.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 43.4Ų